Cas no 1785578-57-5 (1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid)

• Product Name: 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid
• CAS No: 1785578-57-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5181777
• PubChem ID: 67459978
• Update Time: 2025-05-19

1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid
• 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid

• Inchi： 1S/C8H12N2O3/c11-7(12)6-5-8(13-10-6)1-3-9-4-2-8/h9H,1-5H2,(H,11,12)
• InChI Key： QDMRKSCSKPARAJ-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CC(C(O)=O)=N1

Additional information on 1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid

1-Oxa-2,8-Diazaspiro[4.5]Dec-2-ene-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1785578-57-5, known as 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spirocyclic family, characterized by its spiro structure where two rings are joined at a single atom, in this case, the oxygen atom in the oxazine ring and the nitrogen atoms in the diazine ring.

The spiro[4.5]dec framework of this compound is notable for its structural complexity and potential applications in drug design and advanced materials. Recent studies have highlighted its role as a building block for constructing bioactive molecules due to its ability to form hydrogen bonds and participate in π–π interactions, which are critical for molecular recognition and binding.

One of the most intriguing aspects of 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid is its versatility in chemical synthesis. Researchers have demonstrated that this compound can be easily functionalized at the carboxylic acid group, enabling the creation of derivatives with diverse physicochemical properties. For instance, esterification of the carboxylic acid group has been shown to enhance the compound's solubility in organic solvents, making it more suitable for applications in pharmaceutical formulations.

In terms of biological activity, recent investigations have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that 1-oxa-2,8-diazaspiro[4.5]dec derivatives could serve as leads for developing novel therapeutic agents targeting Alzheimer's disease and related conditions.

Moreover, the spirocyclic structure of this compound has been exploited in the development of advanced materials with tailored mechanical and electronic properties. For example, polymerization studies have shown that 1-Oxa-2,8-diazaspiro[4.5]dec can form robust polymeric networks with high thermal stability, making them candidates for use in high-performance composites and electronic devices.

From a synthetic perspective, the preparation of 1-Oxa-2,8-diazaspiro[4.5]dec involves a multi-step process that typically includes cyclization reactions under controlled conditions to achieve the desired spiro structure. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, facilitating its widespread use in both academic research and industrial applications.

In conclusion, 1-Oxa-2,8-diazaspiro[4.5]dec is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.